Cas no 2172034-79-4 (4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172034-79-4
• MF: C₂₁H₁₈BrN₃O₄
• MW: 456.2893242836
• CID: 5995832
• PubChem ID: 165824232
• Update Time: 2025-10-29

4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1556073
• 2172034-79-4
• 4-bromo-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C21H18BrN3O4/c1-25-19(20(26)27)18(22)17(24-25)10-23-21(28)29-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3,(H,23,28)(H,26,27)
• InChI Key： VZJSEWXNNXCYAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 455.04807g/mol
• Monoisotopic Mass: 455.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172034-79-4)

The compound 4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172034-79-4) is a highly specialized chemical entity widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrazole core, makes it invaluable for peptide synthesis and drug development. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "pyrazole carboxylic acid applications," reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for Fmoc-based protecting groups has surged due to their compatibility with solid-phase peptide synthesis (SPPS). This compound’s bromine substituent further enhances its utility in cross-coupling reactions, a topic often queried as "bromo-substituted heterocycles in drug design." Its carboxylic acid moiety also allows for further functionalization, aligning with trends in "click chemistry" and "bioconjugation techniques," which are frequently explored in academic and industrial settings.

The 1-methyl-1H-pyrazole scaffold is a recurring motif in agrochemicals and pharmaceuticals, driving searches for "pyrazole derivatives as kinase inhibitors." With the rise of AI-assisted drug discovery, queries like "computational modeling of Fmoc compounds" highlight the intersection of this compound with cutting-edge technologies. Its CAS No. 2172034-79-4 ensures precise identification in regulatory and procurement contexts, a critical factor for laboratories prioritizing "high-purity building blocks."

From a synthetic perspective, the compound’s stability under SPPS conditions makes it a preferred choice for constructing complex peptides. Searches for "Fmoc deprotection strategies" or "pyrazole-5-carboxylic acid reactivity" underscore its role in optimizing reaction yields. Additionally, its 4-bromo substitution enables palladium-catalyzed transformations, a hotspot in "transition-metal-catalyzed C-C bond formation" research.

Environmental and safety considerations are also trending topics. While this compound is not classified as hazardous, researchers often inquire about "green chemistry alternatives for Fmoc protection" or "sustainable peptide synthesis." Its compatibility with automated synthesizers further aligns with the growing demand for "high-throughput organic synthesis" solutions.

In summary, 4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1-methyl-1H-pyrazole-5-carboxylic acid represents a versatile tool for chemists exploring "peptide therapeutics" and "heterocyclic drug candidates." Its multifaceted applications, from SPPS to cross-coupling chemistry, ensure its prominence in both academic publications and industrial workflows, answering the persistent question: "How to optimize Fmoc-based synthetic routes?"